Cas no 108552-98-3 (1H-Indazol-3-amine, 1-(2-phenylethyl)-)
108552-98-3 structure
Product Name:1H-Indazol-3-amine, 1-(2-phenylethyl)-
CAS No:108552-98-3
MF:C15H15N3
MW:237.299702882767
CID:1185878
Update Time:2024-08-05
1H-Indazol-3-amine, 1-(2-phenylethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Indazol-3-amine, 1-(2-phenylethyl)-
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- Inchi: 1S/C15H15N3/c16-15-13-8-4-5-9-14(13)18(17-15)11-10-12-6-2-1-3-7-12/h1-9H,10-11H2,(H2,16,17)
- InChI Key: DVDGUDKQRVYBHJ-UHFFFAOYSA-N
- SMILES: N1(CCC2=CC=CC=C2)C2=C(C=CC=C2)C(N)=N1
Computed Properties
- Exact Mass: 237.12675
Experimental Properties
- Density: 1.18±0.1 g/cm3(Predicted)
- Melting Point: 91-93 °C
- Boiling Point: 445.3±28.0 °C(Predicted)
- PSA: 43.84
- pka: 4.01±0.50(Predicted)
1H-Indazol-3-amine, 1-(2-phenylethyl)- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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